Cas no 2098144-23-9 ((1-(Azetidin-3-yl)piperidin-4-yl)methanol dihydrochloride)

• Product Name: (1-(Azetidin-3-yl)piperidin-4-yl)methanol dihydrochloride
• CAS No: 2098144-23-9
• MF: C₉H₂₀Cl₂N₂O
• MW: 243.173900604248
• CID: 4772354
• PubChem ID: 92130970
• Update Time: 2025-05-24

(1-(Azetidin-3-yl)piperidin-4-yl)methanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(azetidin-3-yl)piperidin-4-yl)methanol dihydrochloride
• [1-(azetidin-3-yl)piperidin-4-yl]methanol;dihydrochloride
• (1-(Azetidin-3-yl)piperidin-4-yl)methanol dihydrochloride

• Inchi： 1S/C9H18N2O.2ClH/c12-7-8-1-3-11(4-2-8)9-5-10-6-9;;/h8-10,12H,1-7H2;2*1H
• InChI Key： SOZMFDLUZUNNBE-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCC1CCN(CC1)C1CNC1

Computed Properties

• Exact Mass: 242.0952687 g/mol
• Monoisotopic Mass: 242.0952687 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• Molecular Weight: 243.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1-(Azetidin-3-yl)piperidin-4-yl)methanol dihydrochloride

Comprehensive Analysis of (1-(Azetidin-3-yl)piperidin-4-yl)methanol dihydrochloride (CAS No. 2098144-23-9)

The compound (1-(Azetidin-3-yl)piperidin-4-yl)methanol dihydrochloride (CAS No. 2098144-23-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique azetidine-piperidine hybrid structure, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like (1-(Azetidin-3-yl)piperidin-4-yl)methanol dihydrochloride has surged due to their versatility in medicinal chemistry. The presence of both azetidine and piperidine rings in this compound makes it a valuable scaffold for designing bioactive molecules. Its dihydrochloride salt form enhances solubility, a critical factor for drug formulation and bioavailability optimization. These properties align with current trends in precision medicine and personalized therapeutics.

The synthesis of 2098144-23-9 involves sophisticated organic chemistry techniques, including ring-closing reactions and selective functionalization. Its structural complexity requires advanced analytical characterization methods such as NMR spectroscopy and mass spectrometry for quality control. These processes are crucial for ensuring the compound's purity, especially when used in high-throughput screening or as a pharmacophore in drug design.

From a mechanistic perspective, the azetidin-3-yl moiety in (1-(Azetidin-3-yl)piperidin-4-yl)methanol dihydrochloride is of particular interest due to its conformational rigidity, which can influence receptor binding affinity. This feature is especially relevant in the development of CNS-targeting drugs, where molecular flexibility plays a key role in blood-brain barrier penetration. Recent publications have highlighted its potential in addressing neurodegenerative diseases, a major focus area in modern biopharmaceutical research.

The piperidin-4-yl methanol component contributes additional hydrogen bonding capabilities, making this compound valuable for structure-activity relationship (SAR) studies. Researchers are exploring its derivatives for allosteric modulation of various protein targets, particularly in the context of GPCR-based therapies. This aligns with growing interest in next-generation drug discovery approaches that move beyond traditional orthosteric binding sites.

In the context of green chemistry initiatives, synthetic routes for 2098144-23-9 are being optimized to reduce environmental impact. This includes exploring catalytic methods and solvent-free conditions, reflecting the pharmaceutical industry's commitment to sustainable manufacturing. Such developments are particularly relevant given increasing regulatory focus on process chemistry sustainability.

From a commercial availability standpoint, (1-(Azetidin-3-yl)piperidin-4-yl)methanol dihydrochloride is typically supplied as a high-purity reference standard for research purposes. Its storage and handling require attention to hygroscopicity due to the dihydrochloride salt form. Proper lyophilization techniques are often employed to ensure long-term stability, especially for applications in preclinical studies.

The compound's potential extends to chemical biology applications, where it serves as a valuable molecular probe for studying enzyme-substrate interactions. Its structural features make it particularly useful for investigating protein-ligand dynamics using advanced techniques like cryo-EM and X-ray crystallography. These applications are driving innovation in rational drug design methodologies.

As research into 2098144-23-9 continues, patent literature reveals growing interest in its derivatives for various therapeutic areas. The compound's intellectual property landscape reflects its value in innovative drug development, with particular emphasis on its stereochemical properties and potential for creating chiral therapeutics. This aligns with the pharmaceutical industry's focus on enantioselective synthesis and three-dimensional drug design.

Looking forward, (1-(Azetidin-3-yl)piperidin-4-yl)methanol dihydrochloride represents an important example of how structural complexity can be harnessed for medicinal chemistry innovation. Its continued study will likely contribute to advancements in targeted therapy development, particularly in areas requiring selective receptor modulation. As such, this compound remains a subject of active investigation across multiple disciplines within pharmaceutical sciences.